Cas no 222529-89-7 (2-Thiabicyclo[3.1.0]hexane-4,6-dicarboxylicacid, 4-amino-, (1R,4S,5S,6S)-)

• Product Name: 2-Thiabicyclo[3.1.0]hexane-4,6-dicarboxylicacid, 4-amino-, (1R,4S,5S,6S)-
• CAS No: 222529-89-7
• MF: C₇H₉NO₄S
• MW: 203.215660810471
• CID: 244370
• PubChem ID: 10198133
• Update Time: 2025-04-19

2-Thiabicyclo[3.1.0]hexane-4,6-dicarboxylicacid, 4-amino-, (1R,4S,5S,6S)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiabicyclo[3.1.0]hexane-4,6-dicarboxylicacid, 4-amino-, (1R,4S,5S,6S)-
• LY 389795
• 4-Amino-2-thia-bicyclo[3.1.0]hexane-4,6-dicarboxylic acid
• 222529-89-7
• CHEMBL8839
• LY389795
• DTXSID40436647
• (1R,4S,5S,6S)-4-Amino-2-thia-bicyclo[3.1.0]hexane-4,6-dicarboxylic acid
• SCHEMBL2450641
• 2-Thiabicyclo[3.1.0]hexane-4,6-dicarboxylicacid,4-amino-,(1R,4S,5S,6S)-rel-(9CI)
• (1R,4S,5S,6S)-4-amino-2-thiabicyclo[3.1.0]hexane-4,6-dicarboxylic acid
• AKOS040748850
• BDBM50074750
• LY-389795
• 191471-53-1

• Inchi： 1S/C7H9NO4S/c8-7(6(11)12)1-13-4-2(3(4)7)5(9)10/h2-4H,1,8H2,(H,9,10)(H,11,12)/t2-,3-,4+,7+/m1/s1
• InChI Key： QBHIOYZCUZBIEN-MDASVERJSA-N
• SMILES： S1C[C@@](C(=O)O)([C@@H]2[C@@H](C(=O)O)[C@H]12)N

Computed Properties

• Exact Mass: 203.02527
• Monoisotopic Mass: 203.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 100.62